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Compound of Interest

Compound Name: Tin(ll) oxide

Cat. No.: B1293836

A Comparative Guide to Blue-Black a-SnO and Red
Metastable SnO

Tin(ll) oxide (SnO) is a significant p-type semiconductor with applications in various fields,
including electronics and catalysis. It primarily exists in two polymorphic forms: the stable blue-
black a-SnO and a less common red metastable modification. Understanding the distinct
properties of these two forms is crucial for their targeted synthesis and application. This guide
provides an objective comparison of their structural, electronic, and physical properties,
supported by experimental data and detailed synthesis protocols.

Comparative Data of a-SnO and Red SnO

The fundamental properties of the two SnO polymorphs are summarized below.
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Property Blue-Black a-SnO Red Metastable ShO
Color Blue-black Red / Ruby-red
- Thermodynamically stable
Stability Metastable
form
Crystal System Tetragonal[1][2] Orthorhombic[1][2]

Space Group

P4/nmm[1][2][3]

Pbca (Note: Previously often
misidentified as Cmc21)[1][2]

[4]

Structure Type

Litharge (a-PbO) type[2][3]

Unique structure type[4]

Coordination (Sn)

Square-pyramidal {SnOa4}[1][2]
[5]

Trigonal-pyramidal[1][2]

Coordination (O)

Distorted tetrahedral {OSna}[1]
[2]

Trigonal-planar[1][2]

~0.7 eV[6] (Note: Can vary

Band Gap (Indirect) ~0.7 eV[6] with synthesis; some forms
reported as insulators)[4]
Band Gap (Optical) 2.5-34eV[7] ~2.7 eVI[6]

Conductivity

p-type semiconductor[3][8]

Generally considered an

insulator or semiconductor[4]

[6]

Detailed Comparison of Properties
Crystal Structure

The most significant difference between the two polymorphs lies in their crystal structures.

o Blue-Black a-SnO: This stable form adopts a tetragonal litharge-type structure with the space
group P4/nmm.[1][2][3] It features a distinct layer structure where tin atoms are coordinated
to four oxygen atoms in a square pyramidal geometry.[1][2][5] The oxygen atoms, in turn, are
coordinated to four tin atoms in a distorted tetrahedral arrangement.[1][2] The layers are
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composed of a central plane of oxygen atoms sandwiched between two planes of tin atoms.

[5]9]

» Red Metastable SnO: For a long time, its structure was debated, but recent single-crystal X-
ray diffraction studies have identified it as orthorhombic with the space group Pbca.[1][2] This
form also has a layered structure, but the atomic arrangement is different. The tin atoms
exhibit a trigonal-pyramidal coordination, and the oxygen atoms have a trigonal-planar
coordination.[1][2] The highly asymmetric coordination around the Sn2* ions indicates the
presence of a stereochemically active lone pair of electrons.[4]

Crystal Structure Comparison

Blue-Black a-SnO

Crystal System: Tetragonal | Space Group: P4/nmm | Sn Coordination: Square-pyramidal [ O Coordination: Distorted tetrahedral

Red Metastable SnO

Crystal System: Orthorhombic | Space Group: Pbca | Sn Coordination: Trigonal-pyramidal | O Coordination: Trigonal-planar

Click to download full resolution via product page

Caption: Key crystallographic differences between a-SnO and red SnO.

Electronic and Optical Properties

Both forms of SnO are known for their interesting electronic properties, though they differ in
conductivity.

o Blue-Black a-SnO: It is a well-established p-type semiconductor, a property attributed to
native defects like tin vacancies.[3][8] It possesses a narrow indirect band gap of
approximately 0.7 eV and a wider optical band gap in the range of 2.5 to 3.4 eV.[6][7] The p-
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type conductivity arises from the hybridization of O 2p and Sn 5s orbitals at the valence band
maximum.[10]

» Red Metastable SnO: Its electronic character is more complex. While some studies report
semiconducting properties with an indirect band gap of 0.7 eV and an optical gap of 2.7 eV,
similar to the a-phase, other reports classify it as an insulator.[4][6] This variability likely
stems from differences in synthesis methods, purity, and crystallinity.

Experimental Protocols

The synthesis of a specific SnO polymorph requires careful control of reaction conditions.

Synthesis of Blue-Black a-SnO (Precipitation Method)

This protocol is adapted from a method used to produce SnO microplates.[11]

o Precursor Preparation: Prepare an aqueous solution of tin(ll) chloride dihydrate
(SnCl2-2H20).

o Base Solution: Separately, prepare a strong sodium hydroxide (NaOH) solution.

» Precipitation: While vigorously stirring the SnClz solution, add the NaOH solution dropwise. A
precipitate will form. Continue adding the base until the desired pH is reached, leading to the
formation of tin(ll) hydroxide (Sn(OH)2).

e Formation of a-SnO: The intermediate Sn(OH):z is unstable and will dehydrate. The solution
is typically stirred for several hours at room temperature. The initially formed white precipitate
will gradually transform into a blue-black solid.

« |solation and Washing: Collect the blue-black precipitate by filtration. Wash it repeatedly with
deionized water to remove residual salts (like NaCl) and then with ethanol.

e Drying: Dry the final product in a vacuum oven at a low temperature (e.g., 60 °C) to prevent
oxidation to SnO..

Synthesis of Red Metastable SnO (pH-Controlled
Precipitation)
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This protocol is based on a method reported to produce ruby-red SnO powder.[4]

Precursor Preparation: Prepare a fresh acidic solution of tin(ll) chloride (SnClz).

o Additive: Add phosphorous acid (HsPOs) to the SnClz solution. The presence of certain ions
can influence the resulting polymorph.

e pH Adjustment: Carefully and slowly adjust the pH of the solution to approximately 4.9 by
adding a suitable base (e.g., dilute NaOH or NH4OH) under constant stirring.

» Precipitation and Aging: A ruby-red precipitate of metastable SnO will form. Allow the
suspension to age for a period to ensure complete precipitation.

« |solation and Washing: Collect the red precipitate by filtration. Wash thoroughly with
deionized water and then with acetone or ethanol.

e Drying: Dry the product under vacuum at room temperature. It is crucial to avoid high
temperatures, which could cause a phase transition to the more stable blue-black a-SnO or
oxidation.
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Caption: General experimental workflow for the synthesis of SnO polymorphs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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